BENGHE Foundational & Exploratory

Check Availability & Pricing

Sulfo-Cy5 Amine: A Comprehensive Technical
Guide to its Photophysical Properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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For Researchers, Scientists, and Drug Development Professionals

Sulfo-Cy5 amine is a water-soluble, far-red fluorescent dye that has become an indispensable
tool in biological research and drug development.[1][2] Belonging to the cyanine dye family, it is
characterized by its high molar extinction coefficient, good fluorescence quantum yield, and
excellent photostability.[3][4] The presence of sulfonate groups significantly enhances its water
solubility, making it ideal for labeling biomolecules in aqueous buffers without the need for
organic co-solvents.[1][5] The terminal primary amine group allows for its covalent conjugation
to molecules containing electrophilic groups, such as carboxylic acids (in the presence of
activators) or activated esters.[1][6][7]

This technical guide provides an in-depth overview of the core photophysical properties of
Sulfo-Cy5 amine, detailed experimental protocols for their measurement, and workflows for its
application in common life science research techniques.

Core Photophysical and Chemical Properties

The utility of a fluorophore is defined by its specific photophysical characteristics. These
properties dictate its brightness, spectral compatibility with instrumentation, and suitability for
various applications. The key quantitative properties of Sulfo-Cy5 amine are summarized
below.
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Property Value Units
Absorption Maximum (Aabs) 646 nm
Emission Maximum (Aem) 662 nm
Molar Extinction Coefficient (g) 271,000 M-1cm-1
Fluorescence Quantum Yield

(©F) 0.28

Fluorescence Lifetime (1) ~1.0 ns
Correction Factor (CF260) 0.04

Correction Factor (CF280) 0.04

Molecular Weight 740.98 g/mol
Solubility Moderate in water; Soluble in

DMF, DMSO, Alcohols

Data sourced from multiple suppliers and databases.[6][8][9] The fluorescence lifetime is based
on the parent Cy5 dye in PBS, which is expected to be nearly identical for the sulfo-derivative.
[10]

Absorption and Emission Spectra: Sulfo-Cy5 exhibits a strong absorption peak in the red
region of the visible spectrum, making it well-suited for excitation by common laser lines, such
as the 633 nm HeNe or 640/647 nm diode lasers.[11][12] Its emission in the far-red region is
advantageous for biological imaging due to reduced autofluorescence from cells and tissues in
this spectral window.[11]

Molar Extinction Coefficient (€): This value represents the dye's ability to absorb photons at a
given wavelength. The exceptionally high extinction coefficient of Sulfo-Cy5 contributes
significantly to its brightness, allowing for sensitive detection.[3]

Fluorescence Quantum Yield (®F): The quantum yield is a measure of the efficiency of the
fluorescence process, defined as the ratio of photons emitted to photons absorbed.[13] With a
quantum yield of 0.28, Sulfo-Cy5 is a bright and efficient fluorophore.[8][9]
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Fluorescence Lifetime (1): This is the average time the molecule spends in the excited state
before returning to the ground state by emitting a photon. The nanosecond-scale lifetime of
Sulfo-Cy5 is a key parameter in advanced fluorescence applications like Fluorescence Lifetime
Imaging Microscopy (FLIM).[14]

Experimental Protocols

Accurate characterization of photophysical properties is crucial for reproducible experimental
design. The following sections provide detailed methodologies for key measurements.

Protocol 1: Determination of Fluorescence Quantum
Yield (Comparative Method)

The most common method for determining the fluorescence quantum yield involves comparing
the fluorescence of the sample to a standard with a known quantum vyield.[15]

Principle: When a standard and a sample solution have identical absorbance at the same
excitation wavelength, they are assumed to absorb the same number of photons. The ratio of
their integrated fluorescence intensities is directly proportional to the ratio of their quantum
yields.[15]

Materials:

e Sulfo-Cy5 amine

o Reference standard with a known quantum yield in the far-red region (e.g., Cresyl Violet)
e Spectroscopic grade solvent (e.g., ethanol or water)

o UV-Vis Spectrophotometer

o Fluorometer with corrected emission spectra capabilities

1 cm path length quartz cuvettes

Procedure:

e Solution Preparation:
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o Prepare a stock solution of the reference standard and Sulfo-Cy5 amine in the same
solvent.

o Prepare a series of dilutions for both the standard and the sample, with absorbances
ranging from 0.02 to 0.1 at the chosen excitation wavelength. Absorbances should not
exceed 0.1 to minimize inner filter effects.[15]

Absorbance Measurement:

o Record the absorbance spectrum for each dilution of the standard and the sample. Note
the absorbance at the excitation wavelength.

Fluorescence Measurement:

o Using the same excitation wavelength, record the fluorescence emission spectrum for
each solution. Ensure experimental conditions (e.g., slit widths, temperature) are identical
for all measurements.[13]

Data Analysis:
o Integrate the area under the emission curve for each recorded spectrum.

o For both the sample and the standard, plot the integrated fluorescence intensity versus
absorbance.

o Determine the gradient (slope) of the linear fit for both plots.
Quantum Yield Calculation:

o Calculate the quantum yield of the sample using the following equation:[15] ®F(sample) =
®F(std) * (Gradsample / Gradstd) * (n2sample / n2std) Where:

» OF is the fluorescence quantum yield.
» Grad is the gradient from the plot of integrated fluorescence intensity vs. absorbance.

= 1 is the refractive index of the solvent. (If the same solvent is used, this term cancels
out).
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Workflow for Quantum Yield Measurement (Comparative Method)

Solution Preparation

Prepare Sample Dilutions Prepare Standard Dilutions
(Abs <0.1) (Abs <0.1)

Spectroscsaic Meas}u&r«v\@

Measure Absorbance
at Excitation Wavelength

:

Measure Fluorescence Emission
(Identical Conditions)

Data Analysis| & Calculation

Integrate Fluorescence Intensity

l

Plot Intensity vs. Absorbance

l

Determine Gradients (Slopes)

Calculate Quantum Yield
using Comparative Equation

Click to download full resolution via product page

Caption: Workflow for determining fluorescence quantum vyield.
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Protocol 2: Measurement of Fluorescence Lifetime
(Time-Correlated Single Photon Counting)

Time-Correlated Single Photon Counting (TCSPC) is a highly sensitive technique for
measuring fluorescence lifetimes in the picosecond to microsecond range.[16]

Principle: The sample is excited by a high-repetition-rate pulsed light source (e.g., a laser). The
instrument measures the time delay between the excitation pulse and the detection of the first
emitted photon. By repeating this process millions of time, a histogram of photon arrival times is
built, which represents the fluorescence decay curve.

Materials:

e Sulfo-Cy5 amine solution

o Pulsed laser or LED with an appropriate excitation wavelength (~640 nm)

o High-speed single-photon detector (e.g., PMT, APD)

e TCSPC electronics (Time-to-Digital Converter)

e Scattering solution for Instrument Response Function (IRF) measurement (e.g., dilute Ludox)
¢ Analysis software

Procedure:

e Instrument Response Function (IRF) Measurement:

o Replace the sample with a scattering solution (e.g., dilute colloidal silica) to measure the
IRF. The IRF represents the temporal profile of the excitation pulse and the response time
of the detection system.[14]

e Sample Measurement:

o Place the Sulfo-Cy5 amine solution in the sample holder.
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o Acquire the fluorescence decay data until a sufficient number of photons (typically 10,000
in the peak channel) are collected to ensure good statistics.

o Data Analysis:
o The raw decay data is a convolution of the true fluorescence decay and the IRF.

o Use deconvolution analysis software to fit the experimental decay curve to an exponential
model (e.g., mono-exponential or multi-exponential).

o The fitting procedure yields the fluorescence lifetime(s) (7).
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Workflow for Fluorescence Lifetime Measurement (TCSPC)
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Workflow for Protein Conjugation
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Use of Sulfo-Cy5 to Track a Signaling Protein
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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